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Compound of Interest

Compound Name: Benzyl butyl ether

Cat. No.: B1266096

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl butyl ether is a significant fragrance ingredient valued for its sweet, floral, and slightly
fruity aroma with rosy and green undertones.[1] Its versatility allows for its use as a modifier in
a variety of fragrance compositions, contributing to a smooth and deep scent profile.[2] This

document provides detailed application notes on the synthesis of benzyl butyl ether, focusing
on the widely utilized Williamson ether synthesis, and its application in fragrance formulations.

Physicochemical Properties and Safety Data

A summary of the key physicochemical properties of benzyl butyl ether is presented in the
table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1266096?utm_src=pdf-interest
https://www.benchchem.com/product/b1266096?utm_src=pdf-body
https://scent.vn/en/pages/compound/benzyl-butyl-ether-61134
https://www.researchgate.net/publication/244321388_Effect_of_third-phase_properties_on_benzyl-_n-butyl_ether_synthesis_in_phase_transfer_catalytic_system
https://www.benchchem.com/product/b1266096?utm_src=pdf-body
https://www.benchchem.com/product/b1266096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C11H160 [3]
Molecular Weight 164.24 g/mol [3]
Appearance Colorless liquid [4]
Odor Sweet, floral, fruity, rose, green  [1]
Boiling Point 220-224 °C @ 744 mmHg [3]
Flash Point 83.33 °C (182.00 °F) [5]
Solubility Insoluble in water; soluble in o

alcohol and oils.

Safety Information: Benzyl butyl ether is not classified as a hazardous substance. However,

standard laboratory safety precautions should be followed, including wearing personal

protective equipment (PPE) and working in a well-ventilated area.

Synthesis of Benzyl Butyl Ether

The primary and most versatile method for the synthesis of benzyl butyl ether is the

Williamson ether synthesis. This SN2 reaction involves the reaction of an alkoxide with a

primary alkyl halide.[6][7] Variations of this method, including classical, phase-transfer

catalysis, and alternative approaches, are detailed below.

Logical Workflow for Synthesis Selection
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(Select Synthesis Route for Benzyl Butyl Ethea

Other Methods

(Williamson Ether Synthesis)

High Yield, Milder Conditions,
Anhydrous Conditions[Two-Phase System
Y
Classical Williamson Phase-Transfer Catalysis e.g., Copper-catalyzed dehydration of alcohols
(Strong Base) (PTC) Yield: ~95%

Solvent: DMF, THF Solvent: Dodecane/Water

Reagents: Sodium Hydride (NaH) Reagents: KOH, Phase-Transfer Catalyst (e.g., TBAB)
Yield: High (e.g., 90%) Yield: High (e.g., 90%)

Click to download full resolution via product page
Caption: Decision workflow for selecting a synthetic route for benzyl butyl ether.
Experimental Protocols

Protocol 1: Classical Williamson Ether Synthesis using
Sodium Hydride

This protocol describes the synthesis of benzyl butyl ether from butanol and benzyl bromide
using sodium hydride as a strong base. This method is known for its high yield.[8]

Reaction Scheme:
Materials:
e n-Butanol

e Sodium hydride (NaH), 60% dispersion in mineral olil
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e Benzyl bromide

e Anhydrous Dimethylformamide (DMF)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Saturated aqueous sodium chloride (NaCl) solution (brine)
¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

o Alkoxide Formation: In a dry, inert atmosphere (e.g., under nitrogen or argon), add n-butanol
to a suspension of sodium hydride in anhydrous DMF at 0 °C. Allow the mixture to stir until
the evolution of hydrogen gas ceases, indicating the complete formation of sodium butoxide.

o Ether Formation: Slowly add benzyl bromide to the solution of sodium butoxide at 0 °C. After
the addition is complete, allow the reaction mixture to warm to room temperature and stir for
12-24 hours.

o Work-up:
o Quench the reaction by carefully adding saturated aqueous NHa4Cl solution.
o Transfer the mixture to a separatory funnel and extract with diethyl ether.

o Wash the combined organic layers with water and then with brine.
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o Dry the organic layer over anhydrous MgSOea.

o Purification:

o Filter off the drying agent and concentrate the filtrate using a rotary evaporator.

o Purify the crude product by vacuum distillation or column chromatography on silica gel to
obtain pure benzyl butyl ether.

Quantitative Data:

Parameter Value Reference

Yield 90% 8]

Protocol 2: Phase-Transfer Catalysis (PTC) Williamson
Ether Synthesis

This method utilizes a phase-transfer catalyst to facilitate the reaction between the water-
soluble base and the organic-soluble reactants, avoiding the need for anhydrous conditions
and strong, hazardous bases like sodium hydride.

Reaction Scheme:

Materials:

Benzyl chloride

e n-Butanol

e Potassium hydroxide (KOH)

o Tetrabutylammonium bromide (TBAB) or Polyethylene glycol (PEG) as the phase-transfer
catalyst

o Dodecane (as the organic phase)

e Deionized water
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o Reaction vessel with overhead stirrer
e Heating mantle with temperature control
Procedure:

o Reaction Setup: Combine benzyl chloride, n-butanol, and dodecane in the reaction vessel. In
a separate container, prepare an aqueous solution of potassium hydroxide.

o Addition of Catalyst and Base: Add the phase-transfer catalyst (e.g., TBAB) to the organic
mixture. Begin vigorous stirring and heat the mixture to the desired reaction temperature
(e.g., 70-90 °C). Slowly add the aqueous KOH solution.

e Reaction: Maintain vigorous stirring and the reaction temperature for several hours until the
reaction is complete (monitored by TLC or GC). The formation of a third phase may be
observed when using PEG.[2]

e Work-up:

o Cool the reaction mixture to room temperature.

o Separate the organic layer.

o Wash the organic layer with water to remove any remaining KOH and catalyst.

o Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).
 Purification:

o Filter the mixture and remove the solvent under reduced pressure.

o Purify the resulting crude product by vacuum distillation.

Quantitative Data:

Parameter Value Reference

Yield (with PEG + (Hex)4NBr) 90% [8]
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Characterization of Benzyl Butyl Ether

The identity and purity of the synthesized benzyl butyl ether can be confirmed by

spectroscopic methods.

Spectroscopic Data:

Technique Key Data

Reference

o (ppm): 0.99 (t, 3H), 1.4-1.55

(m, 2H), 1.6-1.75 (m, 2H), 3.52
(t, 2H), 4.54 (s, 2H), 7.25-7.55

(m, 5H)

1H NMR (CDCls)

[8]

o (ppm): 13.94, 19.42, 31.89,
13C NMR (CDCIs) 70.22,72.87, 127.48, 127.63,
128.34, 138.74

[8]

Major fragments (m/z): 91

Mass Spec (El
pec (ED (100%), 57, 79, 107

[3]

Application in Fragrance Formulations

Benzyl butyl ether is a valuable component in fragrance compositions due to its floral and

fruity character. It acts as a modifier, blending well with other floral and fruity notes to create a

more complex and harmonious scent.

Fragrance Application Workflow:
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Encorporate Benzyl Butyl Ether into Fragranc%

Odor Profile:
Floral, Fruity, Sweet, Rose, Green

Application:
Modifier in Floral/Fruity Accords

Recommended Concentration: Blending with other notes
Up to 2.0% in Fragrance Concentrate (e.g., Jasmine, Rose, Ylang-Ylang)

[Sensory EvaluatiorD

Click to download full resolution via product page
Caption: Workflow for incorporating benzyl butyl ether into fragrance formulations.
Usage Levels:

e The International Fragrance Association (IFRA) recommends usage levels for benzyl butyl
ether up to 2.0% in the final fragrance concentrate.[5]

Role in Fragrance Compositions:

e Modifier: It is not typically a character-donating ingredient on its own but modifies and
enhances the overall fragrance profile.

» Blender: Due to its moderate volatility and pleasant odor, it helps to bridge the top and
middle notes in a fragrance.
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» Fixative: In some formulations, it can contribute to the longevity of the fragrance on the skin.

[9]
Examples of Use:
Benzyl butyl ether can be effectively used in fragrance accords such as:
» Rose and Jasmine: To add a sweet, fruity nuance.

 Fruity-Floral: To enhance the fruity top notes and provide a smooth transition to the floral
heart.

o Green-Floral: To soften the sharpness of green notes and add a touch of sweetness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266096#benzyl-butyl-ether-as-a-fragrance-
ingredient-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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